Cas no 63833-47-6 (Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl-)

• Product Name: Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl-
• CAS No: 63833-47-6
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD05148438
• CID: 2791626
• PubChem ID: 4268437
• Update Time: 2025-04-21

Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl- Chemical and Physical Properties

Names and Identifiers

• MFCD05148438
• SCHEMBL6326821
• (4-nitrophenyl)(1H-pyrrol-2-yl)methanone
• 2-(4-nitrobenzoyl) pyrrole
• (4-nitro-phenyl)-(1H-pyrrol-2-yl)-methanone
• OLBZXLMVXOLTRU-UHFFFAOYSA-N
• 2-(4-NITROBENZOYL)-1H-PYRROLE
• D85631
• 63833-47-6
• Methanone, (4-nitrophenyl)-1H-pyrrol-2-yl-
• AS-76192
• DTXSID50401407
• DTXCID90352262

• MDL： MFCD05148438
• Inchi： 1S/C11H8N2O3/c14-11(10-2-1-7-12-10)8-3-5-9(6-4-8)13(15)16/h1-7,12H
• InChI Key： OLBZXLMVXOLTRU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.7Ų